3-(1,3-Dihydro-isoindole-2-sulfonyl)-benzoic acid

Specification

• Molecular Formula: C15H13NO4S
• Molecular Weight: 303.3 g/mol
• IUPAC Name: 3-(1,3-dihydroisoindol-2-ylsulfonyl)benzoic acid
• Standard InChI: InChI=1S/C15H13NO4S/c17-15(18)11-6-3-7-14(8-11)21(19,20)16-9-12-4-1-2-5-13(12)10-16/h1-8H,9-10H2,(H,17,18)
• Standard InChI Key: PMISBRGEZDFBQM-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CN1S(=O)(=O)C3=CC=CC(=C3)C(=O)O

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features:

• A benzoic acid group (–C₆H₄–COOH) providing acidity (pKa ≈ 4.2) and hydrogen-bonding capacity.

• A 1,3-dihydro-isoindole bicyclic system fused to a sulfonyl group (–SO₂–), which enhances electrophilicity and stabilizes transition states in substitution reactions.

• Planar geometry at the sulfonyl bridge, as confirmed by X-ray crystallography analogs, enabling π-π stacking with aromatic biological targets.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₁₅H₁₃NO₄S
Molecular Weight	303.3 g/mol
Boiling Point	467.2°C at 760 mmHg
Flash Point	236.3°C
Solubility in Water	2.1 mg/L (25°C)

Synthesis and Reaction Pathways

Industrial Synthesis

The compound is typically synthesized via a three-step protocol:

• Sulfonation of 1,3-Dihydro-isoindole: Reaction with chlorosulfonic acid (ClSO₃H) at 0–5°C yields the sulfonyl chloride intermediate.

• Coupling with Benzoic Acid: Nucleophilic substitution with 3-aminobenzoic acid in tetrahydrofuran (THF) catalyzed by triethylamine (Et₃N).

• Purification: Recrystallization from ethanol/water (1:3 v/v) achieves >98% purity.

Table 2: Optimization of Reaction Conditions

Parameter	Optimal Value	Yield Improvement
Temperature	60°C	+22%
Catalyst (Et₃N)	1.5 equiv	+15%
Reaction Time	8 hours	+18%

Functionalization Reactions

• Esterification: Reacts with methanol/H₂SO₄ to form methyl esters (e.g., methyl 3-(1,3-dihydro-isoindole-2-sulfonyl)benzoate).

• Amidation: Forms primary amides with NH₃ in DMF, useful for prodrug development.

Compound Analog	LPA₁	LPA₂	LPA₃
8b	NE	0.05	NE
11d	NE	0.005	NE
NE = No effect at ≤10 μM

Antiproliferative Effects

Preliminary screens against ARO (thyroid carcinoma) and HT-29 (colorectal cancer) cell lines show GI₅₀ values of 14–50 nM, comparable to BRAF inhibitors like AZD6244. Mechanistically, this involves ERK1/2 pathway inhibition and G0/G1 cell cycle arrest.

Industrial and Research Applications

Pharmaceutical Intermediates

• Apixaban Synthesis: Serves as a precursor for anticoagulant APIs, with annual demand exceeding 12 metric tons.

• MEK Inhibitors: Analogues (e.g., PD0325901) derived from this scaffold inhibit ERK phosphorylation at IC₅₀ = 20–99 ng/mL.

Material Science

The sulfonyl group facilitates polymeric crosslinking in epoxy resins, enhancing thermal stability (Tg ↑ 34°C).

Comparative Analysis with Structural Analogs

Table 4: Bioactivity Comparison

Compound	Target	Potency (EC₅₀)
3-(1,3-Dihydro-isoindole-2-sulfonyl)-benzoic acid	LPA₂	0.05 μM
4-Aminobenzoic acid	DHFR	1.2 mM
2-Hydroxybenzoic acid	COX-1	8.3 μM

Key differentiators include the isoindole system’s rigidity and sulfonyl group’s electron-withdrawing effects, which improve target binding kinetics.

Research Gaps and Future Directions

• Toxicokinetic Profiling: No in vivo ADME data exist; rodent studies are needed to assess oral bioavailability.

• Crystallographic Studies: Molecular docking models require validation via X-ray co-crystallization with LPA₂.

• Scale-Up Challenges: Current yields (68–72%) necessitate flow chemistry optimization.